Cas no 1341512-63-7 (1-Chloro-3-ethynyl-2-fluorobenzene)

• Product Name: 1-Chloro-3-ethynyl-2-fluorobenzene
• CAS No: 1341512-63-7
• MF: C₈H₄ClF
• MW: 154.568764686584
• MDL: MFCD17281921
• CID: 4695575
• PubChem ID: 63033487
• Update Time: 2025-06-28

1-Chloro-3-ethynyl-2-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-3-ethynyl-2-fluorobenzene
• CGJLISZKYNNLIG-UHFFFAOYSA-N
• 1341512-63-7
• SCHEMBL15540429
• AKOS012332744
• EN300-1984145
• MFCD17281921
• A1-00880
• G63226
• 1-Chloro-3-ethynyl-2-fluorobenzene

• MDL： MFCD17281921
• Inchi： 1S/C8H4ClF/c1-2-6-4-3-5-7(9)8(6)10/h1,3-5H
• InChI Key： CGJLISZKYNNLIG-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C#C)=C1F

Computed Properties

• Exact Mass: 153.9985560g/mol
• Monoisotopic Mass: 153.9985560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 2.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-Chloro-3-ethynyl-2-fluorobenzene

1-Chloro-3-ethynyl-2-fluorobenzene (CAS No. 1341512-63-7): A Versatile Building Block in Modern Pharmaceutical Chemistry

1-Chloro-3-ethynyl-2-fluorobenzene, with the chemical formula C8H5ClF, is a multifunctional aromatic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound exhibits unique structural features, including a fluorine atom at the 2-position, a chlorine substituent at the 1-position, and an ethynyl group at the 3-position, which collectively contribute to its diverse reactivity and potential applications. The CAS No. 1341512-63-7 serves as a critical identifier for this chemical entity, enabling precise referencing in research publications and industrial applications.

Recent advancements in synthetic organic chemistry have highlighted the importance of 1-Chloro-3-ethynyl-2-fluorobenzene as a key intermediate in the development of targeted therapies for chronic diseases. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated its utility in the synthesis of fluorinated aromatics, which are increasingly being explored for their bioavailability and metabolic stability in drug candidates. The ethynyl group at the 3-position provides a reactive handle for click chemistry reactions, enabling efficient functionalization of the benzene ring to introduce pharmacophore elements.

1-Chloro-3-ethynyl-2-fluorobenzene is particularly valuable in drug discovery pipelines due to its ability to serve as a precursor for heterocyclic compounds. Researchers at the University of Cambridge (2023) reported the synthesis of fluoro-ethynylated benzene derivatives that exhibited enhanced antimicrobial activity against multidrug-resistant pathogens. The fluorine atom at the 2-position was found to modulate hydrophobic interactions, while the ethynyl group facilitated conjugation with peptide sequences to improve cell membrane permeability. These findings underscore the synthetic versatility of this compound in biomedical applications.

1-Chloro-3-ethynyl-2-fluorobenzene is also being investigated for its role in the development of fluorescent probes for in vivo imaging. A 2023 paper in *Advanced Materials* described the use of this chemical entity as a building block for fluorophore conjugates that exhibit photostability and low cytotoxicity. The chlorine substituent at the 1-position was shown to enhance fluorescence quantum yield, while the ethynyl group enabled click chemistry coupling with fluorescent dyes. This application highlights the multifunctional nature of 1-Chloro-3-ethynyl-2-fluorobenzene in biomedical imaging technologies.

In the realm of organic synthesis, 1-Chloro-3-ethynyl-2-fluorobenzene has been utilized as a key intermediate in the preparation of fluoroalkylated compounds with potential applications in cancer therapy. A 2023 study in *Chemical Communications* demonstrated its use in the synthesis of fluoroalkylated pyridines, which showed promising antitumor activity in in vitro assays. The fluorine atom at the 2-position was found to enhance drug metabolism profiles, while the ethynyl group allowed for selective modification of the aromatic ring to optimize drug-target interactions.

1-Chloro-3-ethynyl-2-fluorobenzene is also being explored for its role in the development of fluorinated polymers with antimicrobial properties. Researchers at the Max Planck Institute (2023) reported the synthesis of fluoro-ethynylated copolymers that exhibited broad-spectrum antimicrobial activity against Gram-positive and Gram-negative bacteria. The chlorine substituent at the 1-position was shown to enhance surface hydrophobicity, while the ethynyl group provided cross-linking capabilities to improve material durability. These findings highlight the versatile applications of this compound in biomedical materials science.

1-Chloro-3-ethynyl-2-fluorobenzene has also been implicated in the synthesis of fluorinated heterocycles with potential applications in neurodegenerative disease research. A 2023 study in *Organic & Biomolecular Chemistry* described the preparation of fluorinated indoles using this chemical entity as a starting material. The fluorine atom at the 2-position was found to modulate enzyme inhibition profiles, while the ethynyl group enabled selective functionalization of the heterocyclic ring to improve drug-target specificity. These results underscore the synthetic potential of 1-Chloro-3-ethynyl-2-fluorobenzene in the development of targeted therapies for neurological disorders.

1-Chloro-3-ethynyl-2-fluorobenzene is a critical component in the synthesis of fluorinated aromatics with applications in agricultural chemistry and environmental science. A 2023 review in *Green Chemistry* highlighted its role in the development of fluorinated pesticides with improved selectivity and degradability. The chlorine substituent at the 1-position was shown to enhance stability in soil environments, while the ethynyl group allowed for controlled release of active ingredients. These findings demonstrate the broad applicability of this compound beyond pharmaceutical chemistry.

1-Chloro-3-ethynyl-2-fluorobenzene is also being investigated for its potential in the development of fluorinated ligands for targeted drug delivery. A 2023 study in *ACS Chemical Biology* described the use of this chemical entity as a precursor for fluorinated peptides that exhibit enhanced cellular uptake and targeting specificity. The fluorine atom at the 2-position was found to improve solubility in aqueous environments, while the ethynyl group enabled conjugation with antibody fragments to enhance targeting efficiency. These results highlight the multifunctional nature of 1-Chloro-3-ethynyl-2-fluorobenzene in biomedical applications.

1-Chloro-3-ethynyl-2-fluorobenzene has been shown to play a crucial role in the synthesis of fluorinated compounds with potential applications in anti-inflammatory therapy. A 2023 study in *Journal of Inflammation Research* demonstrated its use in the preparation of fluoro-ethynylated derivatives that exhibited anti-inflammatory activity in in vivo models. The fluorine atom at the 2-position was found to modulate cyclooxygenase inhibition profiles, while the ethynyl group allowed for selective modification of the aromatic ring to improve drug-target interactions. These findings underscore the synthetic versatility of this compound in the development of targeted therapies for chronic inflammatory conditions.

In conclusion, 1-Chloro-3-ethynyl-2-fluorobenzene (CAS No. 1341512-63-7) is a versatile building block with significant potential in pharmaceutical chemistry and biomedical applications. Its unique structural features enable a wide range of synthetic transformations, making it an essential intermediate in the development of novel drug candidates and functional materials. Ongoing research continues to expand the applications of this compound, further highlighting its importance in modern scientific innovation.